3-Dimethylamino-1-(5-methyl-2-thienyl)-propan-1-one hydrochloride

• CAS RN: 40567-03-1
• Molecular Formula: C10H16ClNOS
• Molecular Weight: 233.76 g/mol
• IUPAC Name: 3-(dimethylamino)-1-(5-methylthiophen-2-yl)propan-1-one;hydrochloride
• InChI: InChI=1S/C10H15NOS.ClH/c1-8-4-5-10(13-8)9(12)6-7-11(2)3;/h4-5H,6-7H2,1-3H3;1H
• InChI Key: GIZXZHHQGMNTFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)CCN(C)C.Cl

Description

3-Dimethylamino-1-(5-methyl-2-thienyl)-propan-1-one hydrochloride is a useful research compound. Its molecular formula is C10H16ClNOS and its molecular weight is 233.76 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, a stirred solution of 10.0 grams (0.071 mole) of 2-acetyl-5-methylthiophene, 7.0 grams (0.086 mole) of dimethylamine hydrochloride, 2.5 grams of paraformaldehyde and 0.4 ml of concentrated hydrochloric acid in 10 ml of ethanol was heated under reflux for 16 hours. The reaction mixture was concentrated under reduced pressure to a residual solid. The solid was recrystallized from methanol-diethyl ether to give 10.9 grams of 3-dimethylamino-1-(5-methyl-2-thienyl)propan-1-one hydrochloride; m.p. 145°-147° C.